BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Methyl-2-
heptanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyl-2-heptanol

Cat. No.: B3053814

This technical guide provides a comprehensive overview of 4-Methyl-2-heptanol, including its
chemical identifiers, physicochemical properties, and plausible experimental protocols for its
synthesis. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical research.

Chemical Identifiers

4-Methyl-2-heptanol is a secondary alcohol with the following identifiers:
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Identifier Type Value Citation
CAS Number 56298-90-9

IUPAC Name 4-methylheptan-2-ol

Molecular Formula C8H180

Molecular Weight 130.23 g/mol

InChl=1S/C8H180/c1-4-5-

InChl 7(2)6-8(3)9/h7-9H,4-6H2,1-
3H3
GUHWHNUGIGOSCN-
InChlKey
UHFFFAOYSA-N
SMILES CCcc(Cc)cc(c)o
4-Methylheptan-2-ol, 2-
Synonyms

Heptanol, 4-methyl-

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-2-heptanol is presented below.

Property Value Citation
Density 0.799 g/cm?3 [1]
Solubility in Water 1.73 mg/mL at 25 °C

Refractive Index 1.423 [1]
Predicted logP 2.7

Kovats Retention Index Standard polar: 1369, 1375

Experimental Protocols

While specific experimental protocols for the synthesis of 4-Methyl-2-heptanol are not readily
available in the reviewed literature, plausible synthetic routes can be derived from standard
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organic chemistry reactions and procedures for analogous compounds. Two common methods
for the synthesis of secondary alcohols are the Grignard reaction and the reduction of a
corresponding ketone.

a) Synthesis via Grignard Reaction

A versatile method for the preparation of 4-Methyl-2-heptanol is the Grignard reaction. This
involves the reaction of a Grignard reagent with an appropriate aldehyde. One possible route is
the reaction of isobutylmagnesium bromide with propionaldehyde.

Materials:

Magnesium turnings

e 1-Bromo-2-methylpropane (isobutyl bromide)

e Propionaldehyde

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate

o Standard glassware for inert atmosphere reactions (three-neck flask, dropping funnel,
condenser)

Procedure:

o Preparation of the Grignard Reagent: In a flame-dried, three-neck flask under an inert
atmosphere (e.g., argon or nitrogen), place magnesium turnings. Add a small crystal of
iodine to activate the magnesium. A solution of 1-bromo-2-methylpropane in anhydrous
diethyl ether is added dropwise from a dropping funnel. The reaction is initiated with gentle
heating. Once the reaction starts, the addition is continued at a rate that maintains a gentle
reflux. After the addition is complete, the mixture is stirred until the magnesium is consumed.

» Reaction with Aldehyde: The Grignard reagent is cooled in an ice bath. A solution of
propionaldehyde in anhydrous diethyl ether is then added dropwise, maintaining the
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temperature below 10 °C. After the addition is complete, the reaction mixture is allowed to
warm to room temperature and stirred for an additional hour.

o Work-up: The reaction is quenched by the slow addition of a saturated aqueous ammonium
chloride solution. The ethereal layer is separated, and the aqueous layer is extracted with
diethyl ether. The combined organic layers are washed with brine, dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by fractional distillation under reduced pressure to
yield 4-Methyl-2-heptanol.

b) Synthesis via Reduction of 4-Methyl-2-heptanone

Another common method is the reduction of the corresponding ketone, 4-Methyl-2-heptanone,
using a reducing agent such as sodium borohydride.

Materials:

e 4-Methyl-2-heptanone

e Sodium borohydride (NaBH4)
e Methanol or ethanol

e Dilute hydrochloric acid

o Diethyl ether

e Anhydrous magnesium sulfate
Procedure:

¢ Reduction: 4-Methyl-2-heptanone is dissolved in methanol or ethanol in a round-bottom flask
and cooled in an ice bath. Sodium borohydride is added portion-wise with stirring. After the
addition is complete, the mixture is stirred at room temperature until the reaction is complete
(monitored by TLC).
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o Work-up: The reaction is quenched by the slow addition of dilute hydrochloric acid to
neutralize the excess sodium borohydride and decompose the borate ester. The solvent is
partially removed under reduced pressure, and the aqueous residue is extracted with diethyl
ether.

 Purification: The combined organic extracts are washed with water and brine, dried over
anhydrous magnesium sulfate, filtered, and the solvent is evaporated. The resulting crude 4-
Methyl-2-heptanol can be purified by distillation.

Visualizations

Logical Relationship of Chemical Identifiers

The following diagram illustrates the interconnectedness of the various chemical identifiers for
4-Methyl-2-heptanol.

Logical Relationship of 4-Methyl-2-heptanol Identifiers

ﬁcular Formula [CAS Number

IUPAC Name

GCh|=lS/C8H180/cl—4-5-7(2)6-8(3)9/h7-9H,4-6H2,l-3H3

inChIKey

[GUHWHNUGIGOSCN—UHFFFAOYSA—N)

CCCC(C)CC(C)0
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Caption: Interrelationship of identifiers for 4-Methyl-2-heptanol.

Experimental Workflow for Grignard Synthesis

The diagram below outlines the key steps in the synthesis of 4-Methyl-2-heptanol via a
Grignard reaction.
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Workflow for Grignard Synthesis of 4-Methyl-2-heptanol

Grignard Reagent Formation

Q/Iagnesium Turningg E—Bromo-z-methylpropana

Reaction

Propionaldehyde

)

Work-up &qurification

[Quench with NH4CD
Gractional DistillatiorD

=

Click to download full resolution via product page

Caption: Key stages in the synthesis of 4-Methyl-2-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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